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Compound of Interest

Compound Name: 1,3-Dithiolane-2-methanol

Cat. No.: B15435076 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of laboratory chemicals is paramount. This guide provides essential

safety and logistical information for the disposal of 1,3-Dithiolane-2-methanol, a sulfur-

containing organic compound. Adherence to these procedures is critical for ensuring laboratory

safety and environmental protection.

Important Note: A specific Safety Data Sheet (SDS) for 1,3-Dithiolane-2-methanol was not

readily available at the time of this publication. The following guidance is based on the Safety

Data Sheet for a structurally similar compound, 1,3-Dithiolane, 2-methyl-. It is imperative to

consult the specific SDS for 1,3-Dithiolane-2-methanol as soon as it is available and to follow

all local, state, and federal regulations for chemical waste disposal.

Immediate Safety and Personal Protective
Equipment (PPE)
Before handling 1,3-Dithiolane-2-methanol for disposal, ensure that all appropriate personal

protective equipment is worn. This is the first line of defense against potential exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear chemically resistant gloves (e.g., nitrile,

neoprene).

Body Protection
Wear a laboratory coat or other protective

clothing.

Respiratory Protection
Use in a well-ventilated area. If ventilation is

inadequate, use a NIOSH-approved respirator.

Step-by-Step Disposal Protocol
The proper disposal of 1,3-Dithiolane-2-methanol involves a series of steps to ensure the

safety of personnel and the environment.

Waste Collection:

Collect waste 1,3-Dithiolane-2-methanol in a designated, properly labeled, and sealed

container.

The container should be made of a material compatible with the chemical.

Do not mix with other waste streams unless compatibility has been confirmed.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Ensure the storage area has secondary containment to manage any potential leaks.

Waste Disposal:

Dispose of the contents and the container in accordance with all applicable local, state,

and federal regulations.
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This typically involves transfer to an approved hazardous waste disposal facility.

Do not dispose of this chemical down the drain or in the general trash.

Quantitative Data Summary
The following table summarizes key hazard information for the surrogate compound, 1,3-

Dithiolane, 2-methyl-. This data should be considered indicative of the potential hazards of 1,3-
Dithiolane-2-methanol.

Hazard Classification GHS Category Hazard Statement

Acute Oral Toxicity Category 4 Harmful if swallowed.

Skin Corrosion/Irritation Category 2 Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A Causes serious eye irritation.

Specific target organ toxicity –

single exposure (Respiratory

tract irritation)

Category 3
May cause respiratory

irritation.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Dithiolane-2-methanol.
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Start: 1,3-Dithiolane-2-methanol Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect in a Labeled,
Sealed Container

Store in a Cool, Dry,
Well-Ventilated Area

Consult Local, State, and
Federal Regulations

Arrange for Pickup by an
Approved Hazardous Waste Facility

Compliant

Dispose of Container and Contents
According to Regulations

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal workflow for 1,3-Dithiolane-2-methanol.
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By following these procedures, researchers and laboratory personnel can ensure the safe and

responsible disposal of 1,3-Dithiolane-2-methanol, contributing to a secure and

environmentally conscious research environment.

To cite this document: BenchChem. [Navigating the Safe Disposal of 1,3-Dithiolane-2-
methanol: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435076#1-3-dithiolane-2-methanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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